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Compound of Interest

Compound Name:
N,N-dimethyl-2-(bromomethyl)-

acrylamide

Cat. No.: B1279797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the plausible synthetic routes for

N,N-dimethyl-2-(bromomethyl)-acrylamide, a valuable monomer and intermediate in organic

synthesis and materials science. Due to the lack of a directly published protocol, this guide

outlines two logical and chemically sound pathways based on established organic chemistry

principles and available literature on the synthesis of its precursors.

Overview of Synthetic Strategies
Two primary synthetic pathways are proposed for the synthesis of N,N-dimethyl-2-
(bromomethyl)-acrylamide:

Pathway A: Amidation of 2-(bromomethyl)acrylic acid. This route involves the initial synthesis

of the carboxylic acid precursor, followed by its conversion to the corresponding N,N-

dimethylamide.

Pathway B: Bromination of N,N-dimethyl-2-(hydroxymethyl)acrylamide. This alternative

pathway begins with the synthesis of the hydroxymethyl derivative of N,N-

dimethylacrylamide, which is then converted to the target bromomethyl compound.

This guide will provide detailed experimental protocols for each step in both pathways, drawing

from established procedures for analogous transformations.
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Physicochemical Data
A summary of the available and computed physicochemical data for the target compound and

its key precursors is presented in Table 1.

Table 1: Physicochemical Properties of Key Compounds

Compound Molecular Formula
Molecular Weight (
g/mol )

Melting Point (°C)

N,N-dimethyl-2-

(bromomethyl)-

acrylamide

C6H10BrNO 192.05[1] Not available

2-

(Bromomethyl)acrylic

acid

C4H5BrO2 164.99[2] 70-73[2]

N,N-dimethyl-2-

(hydroxymethyl)acryla

mide

C6H11NO2 129.16 Not available

N,N-

Dimethylacrylamide

(DMAA)

C5H9NO 99.13[3] Not available

Detailed Experimental Protocols
The following sections provide detailed, plausible experimental procedures for the synthesis of

N,N-dimethyl-2-(bromomethyl)-acrylamide via the two proposed pathways.

Pathway A: Amidation of 2-(bromomethyl)acrylic acid
This pathway consists of two main stages: the synthesis of 2-(bromomethyl)acrylic acid and its

subsequent amidation.
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Stage 1: Synthesis of 2-(Bromomethyl)acrylic acid

Stage 2: Amidation

Diethyl bis(hydroxymethyl)malonate

2-(Bromomethyl)acrylic acid

Reflux (85-90°C)

Hydrobromic acid

2-(Bromomethyl)acrylic acid

Acyl chloride intermediate

Activation

Thionyl chloride (SOCl₂)

N,N-dimethyl-2-(bromomethyl)-acrylamide

Amination

Dimethylamine (HN(CH₃)₂)
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Stage 1: Synthesis of N,N-dimethyl-2-(hydroxymethyl)acrylamide

Stage 2: Bromination

N,N-Dimethylacrylamide (DMAA)

N,N-dimethyl-2-(hydroxymethyl)acrylamide

Paraformaldehyde Base catalyst

Base-catalyzed addition

N,N-dimethyl-2-(hydroxymethyl)acrylamide

N,N-dimethyl-2-(bromomethyl)-acrylamide

SN2 reaction

Phosphorus tribromide (PBr₃)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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